(S)-Carnitine Mesylate Isobutylester, Mesylate Salt
(S)-Carnitine Mesylate Isobutylester, Mesylate Salt
Brand Name:
Vulcanchem
CAS No.:
161886-59-5
VCID:
VC0016354
InChI:
InChI=1S/C12H26NO5S.CH4O3S/c1-10(2)9-17-12(14)7-11(8-13(3,4)5)18-19(6,15)16;1-5(2,3)4/h10-11H,7-9H2,1-6H3;1H3,(H,2,3,4)/q+1;/p-1/t11-;/m0./s1
SMILES:
CC(C)COC(=O)CC(C[N+](C)(C)C)OS(=O)(=O)C.CS(=O)(=O)[O-]
Molecular Formula:
C13H29NO8S2
Molecular Weight:
391.5 g/mol
(S)-Carnitine Mesylate Isobutylester, Mesylate Salt
CAS No.: 161886-59-5
Reference Standards
VCID: VC0016354
Molecular Formula: C13H29NO8S2
Molecular Weight: 391.5 g/mol
| CAS No. | 161886-59-5 |
|---|---|
| Product Name | (S)-Carnitine Mesylate Isobutylester, Mesylate Salt |
| Molecular Formula | C13H29NO8S2 |
| Molecular Weight | 391.5 g/mol |
| IUPAC Name | methanesulfonate;trimethyl-[(2S)-4-(2-methylpropoxy)-2-methylsulfonyloxy-4-oxobutyl]azanium |
| Standard InChI | InChI=1S/C12H26NO5S.CH4O3S/c1-10(2)9-17-12(14)7-11(8-13(3,4)5)18-19(6,15)16;1-5(2,3)4/h10-11H,7-9H2,1-6H3;1H3,(H,2,3,4)/q+1;/p-1/t11-;/m0./s1 |
| Standard InChIKey | GIYCSBUWEZHZID-MERQFXBCSA-M |
| Isomeric SMILES | CC(C)COC(=O)C[C@@H](C[N+](C)(C)C)OS(=O)(=O)C.CS(=O)(=O)[O-] |
| SMILES | CC(C)COC(=O)CC(C[N+](C)(C)C)OS(=O)(=O)C.CS(=O)(=O)[O-] |
| Canonical SMILES | CC(C)COC(=O)CC(C[N+](C)(C)C)OS(=O)(=O)C.CS(=O)(=O)[O-] |
| Synonyms | (S)-N,N,N-Trimethyl-4-(2-methylpropoxy)-2-[(methylsulfonyl)oxy]-4-oxo-1-butanaminium Methanesulfonate; |
| PubChem Compound | 11058264 |
| Last Modified | Nov 11 2021 |
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